![molecular formula C29H25ClFN5O3S B2708324 3-{5-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(4-fluorophenyl)methyl]propanamide CAS No. 1104843-60-8](/img/structure/B2708324.png)
3-{5-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(4-fluorophenyl)methyl]propanamide
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Description
3-{5-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(4-fluorophenyl)methyl]propanamide is a useful research compound. Its molecular formula is C29H25ClFN5O3S and its molecular weight is 578.06. The purity is usually 95%.
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Scientific Research Applications
AMPA Receptor Antagonists Research on quinazolin-4-ones, such as the study by Chenard et al. (2001), has identified new AMPA receptor antagonists. These compounds, designed to probe the structure-activity relationship (SAR) for AMPA receptor inhibition, show potencies ranging significantly, highlighting the importance of the tether's chemical structure connecting the fluorophenyl ring to the quinazolinone core for activity. This suggests potential applications in neurological disorders where AMPA receptor modulation is beneficial (Chenard et al., 2001).
Antifolate Inhibitors of Thymidylate Synthase Another area of application is in the synthesis of pyrrolo[2,3-d]pyrimidines as nonclassical antifolate inhibitors of thymidylate synthase (TS), with implications for antitumor and antibacterial therapies. Gangjee et al. (1996) synthesized novel analogues showing significant potency against human TS, suggesting potential utility in cancer treatment (Gangjee et al., 1996).
Antibacterial and Antifungal Activities Research on quinazolin-4(3H)ones derivatives, such as the study by Patel et al. (2010), has also demonstrated remarkable antibacterial and antifungal activities. These findings open pathways for the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Patel et al., 2010).
Farnesyl Protein Transferase Inhibitors The compound R115777, a farnesyl protein transferase inhibitor, has shown significant antitumor effects. Venet et al. (2003) describe its discovery and development process, highlighting its potential in cancer therapy through the inhibition of protein prenylation, a crucial step in the maturation of many oncogenic proteins (Venet et al., 2003).
Properties
IUPAC Name |
3-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-fluorophenyl)methyl]propanamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C29H25ClFN5O3S/c30-22-7-3-1-5-19(22)16-33-26(38)17-40-29-35-23-8-4-2-6-21(23)27-34-24(28(39)36(27)29)13-14-25(37)32-15-18-9-11-20(31)12-10-18/h1-12,24H,13-17H2,(H,32,37)(H,33,38) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYWVKQIXHDNLKT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CCC(=O)NCC5=CC=C(C=C5)F)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H25ClFN5O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
578.1 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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